Cas no 1261499-51-7 (2-Chloro-6-isocyanatobenzonitrile)

• Product Name: 2-Chloro-6-isocyanatobenzonitrile
• CAS No: 1261499-51-7
• MF: C₈H₃ClN₂O
• MW: 178.575220346451
• CID: 6349049
• PubChem ID: 129916308
• Update Time: 2024-01-13

2-Chloro-6-isocyanatobenzonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-7829565
• 1261499-51-7
• 2-chloro-6-isocyanatobenzonitrile
• 2-Chloro-6-isocyanatobenzonitrile

• Inchi： 1S/C8H3ClN2O/c9-7-2-1-3-8(11-5-12)6(7)4-10/h1-3H
• InChI Key： AQKCPNMALUBSRW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C#N)N=C=O

Computed Properties

• Exact Mass: 177.9933904g/mol
• Monoisotopic Mass: 177.9933904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 53.2Ų